Ethyl 5-[(2-methylprop-2-en-1-yl)oxy]-2-phenyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-(2-methylprop-2-enoxy)-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C21H20O4/c1-4-23-21(22)19-17-12-16(24-13-14(2)3)10-11-18(17)25-20(19)15-8-6-5-7-9-15/h5-12H,2,4,13H2,1,3H3
• InChI Key: JCKWRKPCQFTKKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OCC(=C)C)C3=CC=CC=C3
• Molecular Formula: C21H20O4
• Molecular Weight: 336.4 g/mol

Description

Ethyl 5-[(2-methylprop-2-en-1-yl)oxy]-2-phenyl-1-benzofuran-3-carboxylate, also known as Daphnoretin ethyl ether, is a chemical compound with potential therapeutic properties. It is a derivative of Daphnoretin, a natural compound found in plants of the genus Daphne. Ethyl 5-[(2-methylprop-2-en-1-yl)oxy]-2-phenyl-1-benzofuran-3-carboxylate has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis Techniques

• A study demonstrated the synthesis of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives using a one-pot reaction involving Ethyl 2-chloromethyl-6,7-methylenedioxyquinoline-3-carboxylate. This process was notable for its good yields and was facilitated by ultrasonic irradiation conditions (Gao, Liu, Jiang, & Li, 2011).

Photochemical Studies

• Research on Ethyl 5-phenylazo-benzofuran-2-carboxylate revealed its cis/trans isomerization properties under light irradiation, which was analyzed through UV-Vis spectroscopy. This study highlighted the substance's potential in photochemical applications (Shen Yong-jia, 2010).

Antimicrobial Activity

• Some derivatives of benzofuran, including Ethyl 3-[(alkylamino)methyl]-6-methoxy-1-benzofuran-2-carboxylates, showed potential anti-HIV activity. The study's focus was on synthesizing these compounds and testing their biological activities, providing insights into their potential medicinal applications (Mubarak, Salih, Ayoub, Saadeh, & Al-Masoudi, 2007).

Antifungal and Antibacterial Properties

• A study synthesized new 3‐Substituted 5‐(Benzofuran‐2‐yl)‐pyrazole derivatives and tested their antimicrobial activities, showing some compounds' effectiveness against C. albicans and certain bacteria (Abdel-Wahab, Abdel‐Aziz, & Ahmed, 2008).

Structural Analysis

• The crystal structure of various benzofuran derivatives, including Ethyl 2-(5-bromo-3-methylsulfanyl-1-benzofuran-2-yl)acetate and related compounds, was analyzed to understand their molecular configuration and potential interactions in various applications (Choi, Seo, Son, & Lee, 2007; Choi et al., 2009; Seo, Choi, Son, & Lee, 2007).